Ethyl 1-[(3-fluorophenyl)sulfonyl]-4-piperidinecarboxylate

• Molecular Formula: C14H18FNO4S
• Molecular Weight: 315.36 g/mol
• IUPAC Name: ethyl 1-(3-fluorophenyl)sulfonylpiperidine-4-carboxylate
• InChI: InChI=1S/C14H18FNO4S/c1-2-20-14(17)11-6-8-16(9-7-11)21(18,19)13-5-3-4-12(15)10-13/h3-5,10-11H,2,6-9H2,1H3
• InChI Key: OSEVLLQWRWLUPK-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1CCN(CC1)S(=O)(=O)C2=CC=CC(=C2)F

Description

Ethyl 1-[(3-fluorophenyl)sulfonyl]-4-piperidinecarboxylate, also known as EFPC, is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields. EFPC is a piperidine derivative that has a sulfonyl group attached to a fluorophenyl ring, making it a unique compound with diverse properties.

Mechanism of Action

The mechanism of action of Ethyl 1-[(3-fluorophenyl)sulfonyl]-4-piperidinecarboxylate is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins in the body. This compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This inhibition can lead to increased levels of acetylcholine in the brain, which may have neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of acetylcholinesterase, as mentioned above. This compound has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects. Additionally, this compound has been shown to modulate the activity of certain ion channels in the body, which may have implications for its use in treating various diseases.

Advantages and Limitations for Lab Experiments

Ethyl 1-[(3-fluorophenyl)sulfonyl]-4-piperidinecarboxylate has several advantages for use in laboratory experiments, including its relatively simple synthesis method and its unique chemical properties. However, this compound also has some limitations, including its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several potential future directions for research on Ethyl 1-[(3-fluorophenyl)sulfonyl]-4-piperidinecarboxylate. One area of interest is the development of this compound as a potential drug candidate for the treatment of Alzheimer's disease, as it has been shown to have neuroprotective effects and to inhibit acetylcholinesterase. Another potential direction is the investigation of this compound's interactions with other enzymes and proteins in the body, which may have implications for its use in treating other diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various scientific fields.

Synthesis Methods

The synthesis of Ethyl 1-[(3-fluorophenyl)sulfonyl]-4-piperidinecarboxylate involves a multi-step process, starting with the reaction of 3-fluorobenzene sulfonamide with ethyl piperidine-4-carboxylate, followed by the addition of acetic anhydride and triethylamine. The final product is obtained through purification and isolation processes, such as column chromatography and recrystallization.

Scientific Research Applications

Ethyl 1-[(3-fluorophenyl)sulfonyl]-4-piperidinecarboxylate has been studied for its potential applications in various scientific fields, including medicinal chemistry, neuroscience, and biochemistry. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of various diseases, including cancer and Alzheimer's disease. In neuroscience, this compound has been studied for its effects on the central nervous system, particularly its potential as a neuroprotective agent. In biochemistry, this compound has been investigated for its interactions with proteins and enzymes, as well as its potential as a tool for studying biological processes.